Cas no 161981-35-7 (1-Dodecanol,7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-)

• Product Name: 1-Dodecanol,7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-
• CAS No: 161981-35-7
• MF: C₁₂H₁₃F₁₃O
• MW: 420.21026968956
• MDL: MFCD00153241
• CID: 109867
• PubChem ID: 2776165
• Update Time: 2025-04-18

1-Dodecanol,7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol,7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-
• 6-(PERFLUOROHEXYL)HEXANOL
• 7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluorododecan-1-ol
• 7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-1-dodecanol
• 7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-dodecan-1-ol
• PC0078
• 161981-35-7
• DTXSID50379859
• FT-0620827
• MFCD00153241
• NS00018804
• 6-(Perfluorohexyl)hexan-1-ol
• A810319
• SCHEMBL1194348
• 1-Dodecanol, 7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro-
• DTXCID10330885
• DB-350196

• MDL： MFCD00153241
• Inchi： 1S/C12H13F13O/c13-7(14,5-3-1-2-4-6-26)8(15,16)9(17,18)10(19,20)11(21,22)12(23,24)25/h26H,1-6H2
• InChI Key： PYOIUKBYPXQLLT-UHFFFAOYSA-N
• SMILES： FC(CCCCCCO)(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 420.07600
• Monoisotopic Mass: 420.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 6

Experimental Properties

• Density: 1,493 g/cm3
• Boiling Point: 235.2°Cat760mmHg
• Flash Point: 96°C
• Refractive Index: 1.353
• PSA: 20.23000
• LogP: 5.66800

1-Dodecanol,7,7,8,8,9,9,10,10,11,11,12,12,12-tridecafluoro- Security Information

• Hazard Statement： Flammable
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38